Cas no 1496044-01-9 (1-(2,5-dimethylthiophen-3-yl)prop-2-en-1-ol)

• Product Name: 1-(2,5-dimethylthiophen-3-yl)prop-2-en-1-ol
• CAS No: 1496044-01-9
• MF: C₉H₁₂OS
• MW: 168.255981445313
• CID: 6180565
• PubChem ID: 65418004
• Update Time: 2025-10-20

1-(2,5-dimethylthiophen-3-yl)prop-2-en-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(2,5-dimethylthiophen-3-yl)prop-2-en-1-ol
• 1496044-01-9
• AKOS014753997
• EN300-1855778

• Inchi： 1S/C9H12OS/c1-4-9(10)8-5-6(2)11-7(8)3/h4-5,9-10H,1H2,2-3H3
• InChI Key： ZXFRLMICRQOHDE-UHFFFAOYSA-N
• SMILES： S1C(C)=CC(=C1C)C(C=C)O

Computed Properties

• Exact Mass: 168.06088618g/mol
• Monoisotopic Mass: 168.06088618g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 48.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes 2,3,5-trisubstituted thiophenes

Additional information on 1-(2,5-dimethylthiophen-3-yl)prop-2-en-1-ol

Comprehensive Overview of 1-(2,5-dimethylthiophen-3-yl)prop-2-en-1-ol (CAS No. 1496044-01-9)

1-(2,5-dimethylthiophen-3-yl)prop-2-en-1-ol is a specialized organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in various industries. This compound, identified by its CAS No. 1496044-01-9, belongs to the class of thiophene derivatives, which are widely studied for their versatility in pharmaceuticals, agrochemicals, and material science. The presence of both a thiophene ring and an allyl alcohol moiety in its structure makes it a valuable intermediate for synthetic chemistry.

In the context of current research trends, 1-(2,5-dimethylthiophen-3-yl)prop-2-en-1-ol is often explored for its role in the development of novel heterocyclic compounds. Heterocycles are a hot topic in organic chemistry, as they form the backbone of many biologically active molecules. Researchers are particularly interested in how modifications to the thiophene core can influence the compound's reactivity and binding affinity, which is crucial for drug discovery and material design. This aligns with the growing demand for sustainable synthesis methods and green chemistry practices, which aim to reduce environmental impact while maintaining efficiency.

Another area where CAS No. 1496044-01-9 is relevant is in the field of functional materials. Thiophene derivatives are known for their electronic properties, making them suitable for applications in organic semiconductors and conductive polymers. With the rise of flexible electronics and renewable energy technologies, compounds like 1-(2,5-dimethylthiophen-3-yl)prop-2-en-1-ol are being investigated for their potential to enhance the performance of organic photovoltaic cells and light-emitting diodes (OLEDs). This ties into the broader conversation about energy efficiency and sustainable technology, which are highly searched topics in scientific and industrial communities.

From a synthetic perspective, the compound's allyl alcohol group offers opportunities for further functionalization through reactions such as cross-coupling, oxidation, or polymerization. These transformations are essential for creating complex molecules with tailored properties. For instance, the compound could serve as a precursor for biodegradable polymers, a subject of increasing interest due to global concerns about plastic waste. The ability to fine-tune the chemical structure of 1-(2,5-dimethylthiophen-3-yl)prop-2-en-1-ol makes it a versatile building block for innovation.

In addition to its industrial applications, CAS No. 1496044-01-9 is also studied for its potential in flavor and fragrance chemistry. Thiophene derivatives are known to contribute to the aroma profiles of various natural and synthetic products. The compound's unique combination of a thiophene ring and an alcohol group could lead to the development of new scent molecules or flavor enhancers, catering to the ever-growing demand for novel sensory experiences in the food and cosmetics industries.

Safety and handling of 1-(2,5-dimethylthiophen-3-yl)prop-2-en-1-ol are also critical considerations. While it is not classified as a hazardous material, proper laboratory practices should always be followed to ensure safe usage. This includes working in well-ventilated areas and using appropriate personal protective equipment (PPE). The compound's stability under various conditions is another area of interest, as it impacts storage and transportation logistics.

In summary, 1-(2,5-dimethylthiophen-3-yl)prop-2-en-1-ol (CAS No. 1496044-01-9) is a multifaceted compound with promising applications across multiple disciplines. Its relevance to green chemistry, functional materials, and flavor science positions it as a valuable subject for ongoing research. As the scientific community continues to explore sustainable and innovative solutions, compounds like this will likely play a pivotal role in shaping future technologies and products.